Cas no 1806945-94-7 (Methyl 3-chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 3-chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate
• CAS No: 1806945-94-7
• MF: C₁₀H₉Cl₂F₂NO₂
• MW: 284.086767911911
• CID: 4807542
• Update Time: 2025-10-28

Methyl 3-chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H9Cl2F2NO2/c1-17-8(16)2-5-6(10(13)14)4-15-7(3-11)9(5)12/h4,10H,2-3H2,1H3
• InChI Key： WPSCAWCPKXSSLY-UHFFFAOYSA-N
• SMILES： ClC1C(CCl)=NC=C(C(F)F)C=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate

Introduction to Methyl 3-chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate (CAS No. 1806945-94-7)

Methyl 3-chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate is a highly specialized organic compound with the CAS registry number 1806945-94-7. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with multiple functional groups, including chlorine atoms, a chloromethyl group, and a difluoromethyl group. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of Methyl 3-chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules with high purity and yield. The use of modern catalytic systems and green chemistry principles has further enhanced the sustainability of these processes. Researchers have also explored the stereochemical aspects of this compound, which are critical for its biological activity.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. In recent studies, derivatives of this compound have shown significant activity against various enzymes and receptors, making them valuable candidates for drug discovery programs. For instance, investigations into its interaction with G-protein coupled receptors (GPCRs) have revealed intriguing binding patterns that could be exploited for therapeutic interventions.

In addition to its pharmacological relevance, Methyl 3-chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate has also been studied for its role in agrochemicals. Its ability to inhibit key enzymes involved in plant growth regulation has positioned it as a potential lead compound for developing novel herbicides or fungicides. Field trials conducted under controlled conditions have demonstrated its efficacy in controlling specific agricultural pests without adverse effects on non-target organisms.

The physical properties of this compound, such as its melting point, solubility, and stability under different conditions, have been extensively characterized using advanced analytical techniques like NMR spectroscopy and mass spectrometry. These studies provide essential insights into its behavior under various environmental conditions, which is crucial for its safe handling and storage.

From an environmental perspective, understanding the biodegradation pathways of Methyl 3-chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate is vital for assessing its ecological impact. Recent research has focused on identifying microbial communities capable of metabolizing this compound, offering potential solutions for waste management and pollution control.

In conclusion, Methyl 3-chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate (CAS No. 1806945-94-7) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, coupled with the latest advancements in synthetic and analytical chemistry, continues to drive innovation in both academic and industrial settings. As research progresses, this compound is expected to unlock new possibilities in drug development, agriculture, and environmental science.